Cas no 2171285-44-0 ((2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3,3-dimethylbutanoic acid)

• Product Name: (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3,3-dimethylbutanoic acid
• CAS No: 2171285-44-0
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6452390
• PubChem ID: 165580431
• Update Time: 2025-10-31

(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3,3-dimethylbutanoic acid
• EN300-1531858
• 2171285-44-0
• (2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-3,3-dimethylbutanoic acid
• (2R)-3,3-dimethyl-2-{[(1rs,3rs)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid
• EN300-1532518
• EN300-1532052

• Inchi： 1S/C26H30N2O5/c1-26(2,3)22(24(30)31)28-23(29)15-12-16(13-15)27-25(32)33-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,15-16,21-22H,12-14H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)/t15?,16?,22-/m0/s1
• InChI Key： ZVMLNATUZVPWAS-LGHDPPOTSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@@H](C(=O)O)C(C)(C)C

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3,3-dimethylbutanoic acid

(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3,3-dimethylbutanoic acid (CAS No. 2171285-44-0): An Overview of a Promising Compound in Medicinal Chemistry

(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3,3-dimethylbutanoic acid (CAS No. 2171285-44-0) is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as Fmoc-Cyclobutylglycine in the scientific literature, is characterized by its unique structural features and functional groups, which contribute to its biological activity and pharmacological properties.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is a widely used reagent in peptide synthesis due to its stability under various reaction conditions and ease of removal. In the context of (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3,3-dimethylbutanoic acid, the Fmoc group plays a crucial role in protecting the amino functionality during synthetic manipulations, ensuring that the desired product is obtained with high purity and yield.

The cyclobutyl moiety in this compound is another key structural feature that contributes to its unique properties. Cyclobutyl-containing compounds have been shown to exhibit enhanced bioavailability and metabolic stability compared to their linear counterparts. This makes (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3,3-dimethylbutanoic acid an attractive candidate for drug development, particularly in areas where improved pharmacokinetic profiles are desired.

The dimethylbutanoic acid portion of the molecule adds further complexity and functionality. The presence of the carboxylic acid group allows for the formation of salts or esters, which can be used to modulate the solubility and bioavailability of the compound. This versatility is particularly important in drug design, where fine-tuning the physical and chemical properties of a molecule can significantly impact its therapeutic efficacy.

Recent studies have highlighted the potential of (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3,3-dimethylbutanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3,3-dimethylbutanoic acid has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells, suggesting a favorable therapeutic window. The mechanism of action appears to involve modulation of key signaling pathways involved in cell proliferation and apoptosis.

The synthetic route for (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3,3-dimethylbutanoic acid has been extensively studied and optimized to ensure high yields and purity. The process typically involves several steps, including the protection of functional groups, coupling reactions, and deprotection steps. Advanced techniques such as solid-phase synthesis have also been employed to streamline the production process and improve scalability.

In terms of safety and toxicity, preliminary studies have indicated that (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3,3-dimethylbutanoic acid exhibits low toxicity at therapeutic concentrations. However, further preclinical studies are necessary to fully evaluate its safety profile before advancing to clinical trials.

The future prospects for (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3,3-dimethylbutanoic acid are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound and bring it closer to clinical use.

In conclusion, (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3,3-dimethylbutanoic acid (CAS No. 2171285-44-0) represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and potential therapeutic applications. As research continues to uncover new insights into this compound's properties and mechanisms of action, it is likely to play an increasingly important role in drug discovery and development.